![molecular formula C12H14N2O2 B8380479 N-{1-cyano-2-[(phenylmethyl)oxy]ethyl}acetamide](/img/structure/B8380479.png)
N-{1-cyano-2-[(phenylmethyl)oxy]ethyl}acetamide
Cat. No. B8380479
M. Wt: 218.25 g/mol
InChI Key: ZSYWKRHAKMPSTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08304419B2
Procedure details
A solution of N-{1-cyano-2-[(phenylmethyl)oxy]ethyl}acetamide (1.64 g, 7.5 mmol), triphenylphosphine (4.9 g, 18.8 mmol), and carbon tetrachloride (1.8 mL, 18.8 mmol) in acetonitrile (75 mL) was heated at 45° C. for 6 h. The reaction was concentrated and the residue was stirred in CH2Cl2 (80 mL) and 0.5 N NaOH (70 mL) for 15 min. The organic layer was isolated, dried (Na2SO4), filtered, concentrated and the residue was purified by silica gel flash column chromatography (5-70% EtOAc:hexanes) to give the title compound as a yellow solid, in assumed quantitative yield due to inseparable triphenylphosphine oxide. 1H NMR (400 MHz, CDCl3) δ ppm 7.28-7.37 (m, 5H), 4.50 (s, 2H), 4.48 (s, 2H), 2.37 (s, 3H).
Quantity
1.64 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([CH:3]([NH:13][C:14](=O)[CH3:15])[CH2:4][O:5][CH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1)#[N:2].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C(Cl)(Cl)(Cl)[Cl:37]>C(#N)C>[Cl:37][C:1]1[N:2]=[C:14]([CH3:15])[NH:13][C:3]=1[CH2:4][O:5][CH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.64 g
|
|
Type
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reactant
|
|
Smiles
|
C(#N)C(COCC1=CC=CC=C1)NC(C)=O
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Name
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|
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Quantity
|
4.9 g
|
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Type
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reactant
|
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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|
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Quantity
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1.8 mL
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Type
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reactant
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the residue was stirred in CH2Cl2 (80 mL)
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was isolated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
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the residue was purified by silica gel flash column chromatography (5-70% EtOAc:hexanes)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
